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Compound of Interest

Compound Name: (+)-Octopamine

Cat. No.: B1211399

Octopamine Signaling Pathway

(+)-Octopamine, an invertebrate functional analog of norepinephrine, acts as a
neurotransmitter, neuromodulator, and neurohormone.[1][2] It binds to specific G-protein
coupled receptors (GPCRS), triggering downstream signaling cascades. Activation of
octopamine receptors can lead to the stimulation of adenylyl cyclase (AC), which increases
intracellular cyclic AMP (CAMP) levels.[3] This, in turn, activates Protein Kinase A (PKA), which
can phosphorylate target proteins like calcium channels.[3] Another pathway involves the Gq
protein, which activates phospholipase C (PLC), leading to the production of inositol
trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in the release of
intracellular calcium (Ca?*) and the activation of Protein Kinase C (PKC).[1]
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1. Sample Collection
(e.g., Biological Tissue, Pharmaceutical Formulation)

2. Sample Preparation
(Homogenization, Extraction, Protein Precipitation)

3. Pre-column Derivatization
(Optional, e.g., with OPA or FMOC)

4. Filtration
(e.g., 0.22 um Syringe Filter)

5. HPLC Analysis
(Injection, Separation on Column)

6. Detection
(UV, Fluorescence, or Electrochemical)

7. Data Acquisition & Analysis
(Chromatogram, Peak Integration, Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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